Cas no 2138537-31-0 (3-(azetidin-3-yloxy)methyl-1,2-oxazole)

• Product Name: 3-(azetidin-3-yloxy)methyl-1,2-oxazole
• CAS No: 2138537-31-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5761756
• PubChem ID: 165863062
• Update Time: 2025-06-08

3-(azetidin-3-yloxy)methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• EN300-1146700
• 3-[(azetidin-3-yloxy)methyl]-1,2-oxazole
• 2138537-31-0
• 3-(azetidin-3-yloxy)methyl-1,2-oxazole

• Inchi： 1S/C7H10N2O2/c1-2-11-9-6(1)5-10-7-3-8-4-7/h1-2,7-8H,3-5H2
• InChI Key： ICTSLUIMTRRMHD-UHFFFAOYSA-N
• SMILES： O(CC1C=CON=1)C1CNC1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-(azetidin-3-yloxy)methyl-1,2-oxazole

Comprehensive Overview of 3-(azetidin-3-yloxy)methyl-1,2-oxazole (CAS No. 2138537-31-0): Properties, Applications, and Innovations

The compound 3-(azetidin-3-yloxy)methyl-1,2-oxazole (CAS No. 2138537-31-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines an oxazole ring with an azetidine moiety, offering a versatile scaffold for drug discovery and material science applications. Its molecular formula and structural specificity make it a valuable intermediate in synthesizing bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 3-(azetidin-3-yloxy)methyl-1,2-oxazole has surged, driven by advancements in medicinal chemistry and precision agriculture. Researchers are increasingly exploring its potential in targeted therapies, especially for inflammatory diseases and metabolic disorders. The compound's azetidine-oxazole hybrid structure enhances its binding affinity to biological targets, a feature highly sought after in high-throughput screening campaigns.

From a synthetic perspective, CAS No. 2138537-31-0 is often synthesized via multistep organic reactions, including cyclization and etherification. Its stability under physiological conditions and solubility profile make it suitable for formulation studies. Notably, the 3-(azetidin-3-yloxy)methyl side chain introduces steric flexibility, which can be leveraged to optimize pharmacokinetic properties such as oral bioavailability and half-life extension.

The rise of AI-driven drug discovery has further amplified interest in this compound. Computational models predict its utility in fragment-based drug design, where its small molecular weight and hydrogen-bonding capacity are advantageous. Additionally, its relevance in green chemistry initiatives is being investigated, as researchers aim to develop eco-friendly synthesis routes with minimal waste generation.

Beyond pharmaceuticals, 3-(azetidin-3-yloxy)methyl-1,2-oxazole is explored in material science for designing functional polymers and liquid crystals. Its thermal stability and electronic properties are under study for applications in organic electronics and sensors. This multidisciplinary appeal aligns with the growing trend of convergence research, where chemical innovation bridges gaps between industries.

In summary, 3-(azetidin-3-yloxy)methyl-1,2-oxazole (CAS No. 2138537-31-0) represents a promising candidate for diverse scientific endeavors. Its structural modularity, bioactivity potential, and material compatibility position it at the forefront of modern chemical research. As personalized medicine and sustainable technologies evolve, this compound is poised to play a pivotal role in shaping future innovations.